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Compound of Interest

Compound Name: Clenhexerol

Cat. No.: B125687 Get Quote

Introduction

Clenbuterol is a potent, long-acting β2-adrenergic agonist.[1][2] In clinical settings outside of

the United States, it is utilized as a bronchodilator for the treatment of asthma and other

respiratory conditions.[2][3] For laboratory applications, clenbuterol is a valuable tool for

studying the β2-adrenergic system, its downstream signaling pathways, and its physiological

effects, which include smooth muscle relaxation and anabolic properties.[1] This document

provides detailed guidelines for the preparation, storage, and handling of Clenbuterol

hydrochloride solutions for research use.

Disclaimer: Clenbuterol hydrochloride is a potent pharmacological agent and should be

handled only by trained professionals in a laboratory setting. All safety precautions and

institutional guidelines must be strictly followed. This document is for informational purposes for

laboratory research only and not for human or veterinary use.

Safety and Handling
Handling Clenbuterol hydrochloride, both in solid and solution form, requires stringent safety

measures to prevent accidental exposure.

Personal Protective Equipment (PPE):

Gloves: Wear protective gloves, such as butyl rubber gloves, and inspect them before use.

Use proper glove removal technique to avoid skin contact.
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Eye Protection: Safety glasses with side shields or goggles are mandatory to prevent eye

contact.

Lab Coat: A lab coat or protective suit should be worn to protect skin and clothing.

Respiratory Protection: When handling the powder form, especially outside of a ventilated

enclosure, a NIOSH-certified respirator (e.g., N99 or P2) is recommended to avoid

inhalation.

Engineering Controls:

Ventilation: Work in a well-ventilated area. For handling the solid powder, a laboratory hood

or a validated ventilated enclosure is highly recommended to minimize inhalation risk.

Safety Stations: Ensure that safety showers and eye-wash stations are readily accessible.

Handling Procedures:

Avoid direct contact with the skin, eyes, and clothing.

Do not breathe in dust or aerosols.

Wash hands thoroughly after handling.

Do not eat, drink, or smoke in the handling area.

In Case of Exposure:

Skin Contact: Immediately wash the affected area with soap and plenty of water and seek

medical attention.

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do so. Continue rinsing and consult a doctor.

Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen and seek

immediate medical attention.

Ingestion: Do not induce vomiting. Rinse mouth and call for immediate medical help.
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Physicochemical and Solubility Data
Clenbuterol is most commonly supplied as the hydrochloride salt (C₁₂H₁₈Cl₂N₂O · HCl), a

crystalline solid.

Table 1: Physicochemical Properties of Clenbuterol Hydrochloride

Property Value Reference

CAS Number 21898-19-1

Molecular Formula C₁₂H₁₈Cl₂N₂O · HCl

Molecular Weight 313.65 g/mol

Appearance Crystalline solid

Purity ≥98%

Table 2: Solubility of Clenbuterol Hydrochloride

Solvent Solubility Comments Reference

DMSO ~20 mg/mL
Purge with an inert

gas.

Dimethylformamide

(DMF)
~25 mg/mL

Purge with an inert

gas.

Ethanol ~12 mg/mL
Purge with an inert

gas.

PBS (pH 7.2) ~3 mg/mL

Prepare fresh; not

recommended for

storage beyond one

day.

Methanol Soluble

Used for preparing

stock solutions (e.g., 1

mg/mL).
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Storage and Stability
Proper storage is critical to maintain the integrity of Clenbuterol hydrochloride powder and its

prepared solutions.

Table 3: Storage and Stability Guidelines

Form
Storage
Temperature

Duration Comments Reference

Solid (Powder) -20°C ≥ 4 years

Store in a dry,

dark, and tightly

sealed container.

Organic Stock

Solutions (e.g., in

DMSO, Ethanol)

-20°C
Up to several

months

Aliquot to avoid

repeated freeze-

thaw cycles.

Protect from

light.

General Lab

Practice

Aqueous

Solutions (e.g., in

PBS)

2-8°C ≤ 1 day

Not

recommended

for long-term

storage. Prepare

fresh before use.

Incurred

Biological

Samples (Urine,

Liver)

-20°C or -60°C Up to 20 weeks

Stable through at

least six freeze-

thaw cycles.

Incurred

Biological

Samples (Urine,

Liver)

+4°C 12-20 weeks

Stable for at

least 12 weeks in

urine and 20

weeks in liver.

Note: While incurred samples show high stability, the stability of prepared aqueous solutions is

significantly lower. It is crucial to prepare aqueous working solutions fresh from a frozen organic

stock solution on the day of the experiment.
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Experimental Protocols
Protocol 1: Preparation of a 10 mM Stock Solution in DMSO

This protocol describes the preparation of a high-concentration stock solution for long-term

storage.

Materials:

Clenbuterol hydrochloride (MW: 313.65 g/mol )

Anhydrous DMSO

Sterile, amber microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Procedure:

Weighing: In a fume hood, carefully weigh out 3.14 mg of Clenbuterol hydrochloride powder.

Dissolving: Add the weighed powder to a sterile vial. Add 1 mL of anhydrous DMSO to the

vial.

Mixing: Cap the vial tightly and vortex thoroughly until the solid is completely dissolved.

Gentle warming in a water bath (37°C) can be used to aid dissolution if necessary.

Aliquoting and Storage: Dispense the solution into smaller, single-use aliquots (e.g., 20-50

µL) in sterile, amber microcentrifuge tubes. Store the aliquots at -20°C for long-term use.

Protocol 2: Preparation of a 1 mg/mL (3.19 mM) Stock Solution in Ethanol

This protocol is suitable for applications where DMSO may interfere with the experimental

system.

Materials:
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Clenbuterol hydrochloride (MW: 313.65 g/mol )

200-proof (absolute) Ethanol

Sterile vials

Calibrated analytical balance

Vortex mixer

Procedure:

Weighing: In a fume hood, carefully weigh out 1 mg of Clenbuterol hydrochloride powder.

Dissolving: Add the powder to a sterile vial. Add 1 mL of absolute ethanol.

Mixing: Cap the vial and vortex until the powder is fully dissolved.

Storage: Store the stock solution in a tightly sealed vial at -20°C.

Protocol 3: Preparation of an Aqueous Working Solution in PBS (e.g., 100 µM)

This protocol details the dilution of a frozen organic stock solution for immediate use in

biological experiments.

Materials:

10 mM Clenbuterol hydrochloride stock solution in DMSO (from Protocol 1)

Phosphate-Buffered Saline (PBS), pH 7.2, sterile

Sterile microcentrifuge tubes

Procedure:

Thaw Stock: Remove one aliquot of the 10 mM stock solution from the -20°C freezer and

thaw it at room temperature.
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Intermediate Dilution (Optional but Recommended): To improve accuracy, perform a 1:10

intermediate dilution. Add 5 µL of the 10 mM stock to 45 µL of PBS to create a 1 mM

solution. Mix well.

Final Dilution: Add 10 µL of the 1 mM solution (from step 2) to 990 µL of sterile PBS. This

yields a final volume of 1 mL with a Clenbuterol concentration of 10 µM.

Mixing: Vortex the working solution gently.

Use: Use the freshly prepared aqueous solution in your experiment immediately. Do not

store for more than one day.

Visualizations
Diagram 1: Experimental Workflow for Solution Preparation
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Workflow for Preparing Clenbuterol HCl Solutions

Preparation of Organic Stock Solution

Preparation of Aqueous Working Solution (Day of Experiment)

1. Weigh Solid
Clenbuterol HCl

2. Dissolve in
Organic Solvent

(e.g., DMSO, Ethanol)

3. Vortex Until
Completely Dissolved

4. Aliquot into
Light-Protected Tubes

5. Store at -20°C

6. Thaw One
Stock Aliquot

Retrieve for use

7. Dilute Stock in
Aqueous Buffer (e.g., PBS)

8. Mix Gently

9. Use Immediately in
Experiment

Click to download full resolution via product page

Caption: Workflow for preparing Clenbuterol HCl solutions.
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Diagram 2: Clenbuterol Signaling Pathway

Simplified β2-Adrenergic Receptor Signaling Pathway
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Caption: Simplified β2-Adrenergic Receptor signaling pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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